Cas no 52412-07-4 (2,4-Dibromobutanoyl bromide)

• Product Name: 2,4-Dibromobutanoyl bromide
• CAS No: 52412-07-4
• MF: C₄H₅Br₃O
• MW: 308.793899297714
• CID: 1032346
• PubChem ID: 11289826
• Update Time: 2025-11-02

2,4-Dibromobutanoyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromobutanoyl bromide
• 2,4-DIBROMOBUTYRYL BROMIDE
• AG-F-78597
• AGN-PC-0063GH
• AK122702
• Butanoyl bromide, 2,4-dibromo-
• CTK1E4498
• KB-225488
• 2,4-dibromobutyroyl bromide
• AKOS016012180
• 52412-07-4
• DMXVIRCAGMRKKJ-UHFFFAOYSA-N
• MFCD20265730
• SCHEMBL2082092
• 2,4-dibromobutyric acid bromide
• DTXSID10461401
• DA-27326
• 2,4- dibromobutyryl bromide
• SY278827
• 2,4-dibromobutyrylbromide

• MDL： MFCD20265730
• Inchi： 1S/C4H5Br3O/c5-2-1-3(6)4(7)8/h3H,1-2H2
• InChI Key： DMXVIRCAGMRKKJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)Br)CCBr

Computed Properties

• Exact Mass: 305.78895
• Monoisotopic Mass: 305.78905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2,4-Dibromobutanoyl bromide

2,4-Dibromobutanoyl bromide (CAS No. 52412-07-4): A Versatile Intermediate in Pharmaceutical and Organic Synthesis

2,4-Dibromobutanoyl bromide (CAS No. 52412-07-4) is a brominated carboxylic acid derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. As a 2,4-Dibromobutanoyl bromide compound, its unique molecular structure—comprising a four-carbon backbone with bromine atoms at the 2 and 4 positions and a bromide ion at the carboxyl group—confers distinct reactivity and functional versatility. This CAS No. 52412-07-4 compound is widely employed as a 2,4-Dibromobutanoyl bromide intermediate in the synthesis of complex molecules, including bioactive agents and functional materials.

Recent studies have highlighted the potential of 2,4-Dibromobutanoyl bromide in the development of novel therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of brominated derivatives with enhanced antifungal activity. The 2,4-Dibromobutanoyl bromide molecule serves as a key scaffold for introducing bromine substituents, which can modulate molecular interactions with biological targets. This property makes it a valuable tool in 2,4-Dibromobutanoyl bromide-based drug design strategies.

The chemical structure of 2,4-Dibromobutanoyl bromide (CAS No. 52412-07-4) is characterized by its brominated carboxylic acid group. The bromine atoms at the 2 and 4 positions of the butanoyl chain contribute to its reactivity, enabling it to participate in various nucleophilic substitution and coupling reactions. The bromide ion at the carboxyl group further enhances its utility as a 2,4-Dibromobutanoyl bromide electrophilic reagent. This combination of functional groups allows the compound to act as a versatile building block in 2,4-Dibromobutanoyl bromide-related synthetic pathways.

Advancements in 2,4-Dibromobutanoyl bromide synthesis have been driven by the need for efficient and scalable methods. A 2024 study published in Organic Letters reported a novel catalytic approach to 2,4-Dibromobutanoyl bromide preparation using transition metal catalysts. This method significantly improves the yield and selectivity of the reaction, making it more suitable for industrial applications. The CAS No. 52412-07-4 compound's synthesis is also being optimized for green chemistry protocols, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry.

In the context of 2,4-Dibromobutanoyl bromide-based drug discovery, researchers are exploring its potential in targeting specific biological pathways. A 2023 review in Drug Discovery Today highlighted the role of brominated compounds in modulating enzyme activity and receptor binding. The 2,4-Dibromobutanoyl bromide molecule's bromine substituents can enhance its ability to interact with hydrophobic regions of proteins, making it a promising candidate for the development of 2,4-Dibromobutanoyl bromide-derived therapeutics.

Applications of 2,4-Dibromobutanoyl bromide extend beyond pharmaceuticals. In materials science, it is used as a 2,4-Dibromobutanoyl bromide precursor for synthesizing functional polymers and coatings. The bromine atoms in the CAS No. 52412-07-4 molecule can be replaced with other functional groups to tailor the properties of the final materials, such as improved thermal stability or enhanced conductivity. This adaptability underscores the importance of 2,4-Dibromobutanoyl bromide in 2,4-Dibromobutanoyl bromide-based material design.

Recent computational studies have further expanded the understanding of 2,4-Dibromobutanoyl bromide's reactivity. A 2024 paper in Chemical Science employed quantum mechanical calculations to predict the reaction mechanisms of 2,4-Dibromobutanoyl bromide in various solvent systems. These insights have enabled researchers to optimize reaction conditions, improving the efficiency of 2,4-Dibromobutanoyl bromide-based synthetic processes. The ability to predict and control the reactivity of CAS No. 52412-07-4 is critical for its application in both academic and industrial settings.

The 2,4-Dibromobutanoyl bromide molecule's role in 2,4-Dibromobutanoyl bromide-related research is also evident in its use as a model compound for studying bromine chemistry. By comparing the behavior of 2,4-Dibromobutanoyl bromide with other brominated derivatives, scientists can gain insights into the factors that influence reactivity and selectivity. This knowledge is essential for the development of new synthetic strategies involving 2,4-Dibromobutanoyl bromide and other similar compounds.

As the field of 2,4-Dibromobutanoyl bromide research continues to evolve, the CAS No. 52412-07-4 compound remains a focal point for innovation. Its unique properties and functional versatility make it an indispensable tool for chemists and pharmacologists. The ongoing exploration of 2,4-Dibromobutanoyl bromide's potential in various domains underscores the importance of this 2,4-Dibromobutanoyl bromide compound in advancing scientific and technological frontiers.

Looking ahead, the integration of 2,4-Dibromobutanoyl bromide into multidisciplinary research initiatives is expected to yield further breakthroughs. Collaborative efforts between chemists, biologists, and materials scientists will likely uncover new applications and enhance the compound's utility. The continued development of 2,4-Dibromobutanoyl bromide-based technologies is poised to make significant contributions to healthcare, materials science, and beyond.

In conclusion, 2,4-Dibromobutanoyl bromide (CAS No. 52412-07-4) is a versatile compound with a wide range of applications. Its unique molecular structure and reactivity make it a valuable asset in organic chemistry and pharmaceutical research. The ongoing advancements in 2,4-Dibromobutanoyl bromide synthesis and application are expected to drive future innovations, solidifying its role as a key player in the scientific community.